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Compound of Interest

Compound Name: Acetarsol

Cat. No.: B1665420 Get Quote

Application Notes: Safe Handling and Disposal of
Acetarsol
Introduction

Acetarsol (N-acetyl-4-hydroxy-m-arsanilic acid) is a pentavalent arsenical compound that has

been used for its antiprotozoal properties.[1][2] Although it has been withdrawn from the market

for medical use in some countries, it may still be used in research and development settings.[1]

[2] As an arsenic-containing compound, Acetarsol is highly toxic and requires stringent safety

protocols for handling and disposal to protect laboratory personnel and the environment. These

application notes provide detailed procedures for the safe management of Acetarsol in a

laboratory environment.

Data Presentation
A summary of the key physical, chemical, and toxicological properties of Acetarsol is provided

below.

Table 1: Physical and Chemical Properties of Acetarsol
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Property Value Source

Molecular Formula C₈H₁₀AsNO₅ [1][3]

Molecular Weight 275.09 g/mol [1][3][4]

CAS Number 97-44-9 [3][5]

Appearance Solid [1]

Melting Point 225-227 °C [1]

Solubility Slightly soluble in water.[1] [1]

Table 2: GHS Hazard Classification for Acetarsol

Hazard Code Hazard Statement Class

H301 Toxic if swallowed.[1][5]
Acute toxicity, oral (Category

3)

H331 Toxic if inhaled.[1][5]
Acute toxicity, inhalation

(Category 3)

H228 Flammable solid.[1]
Flammable solids (Category

1/2)

H400 Very toxic to aquatic life.[1]

Hazardous to the aquatic

environment, acute hazard

(Category 1)

H410
Very toxic to aquatic life with

long lasting effects.[1][5]

Hazardous to the aquatic

environment, long-term hazard

(Category 1)

Experimental Protocols
Protocol 1: General Handling and Use of Acetarsol in a
Laboratory Procedure
This protocol outlines the steps for safely weighing and preparing a solution of Acetarsol.
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1. Preparation and Risk Assessment:

Before beginning any work, consult the Safety Data Sheet (SDS) for Acetarsol.[6]

Identify the specific hazards associated with the compound, including its high acute toxicity

and environmental hazards.[1][5]

Ensure a chemical fume hood is certified and functioning correctly.

Verify that an emergency shower and eyewash station are accessible.[7]

Confirm that a spill kit and appropriate waste containers are readily available.

2. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times. This includes:

A lab coat.[6]

Chemical safety goggles and a face shield if there is a risk of splashing.[7][8]

Nitrile gloves (double-gloving is recommended).[6][8] Contaminated gloves should be

changed immediately.[9]

Ensure shoes are closed-toe.[6]

3. Weighing Procedure (in a Fume Hood):

All manipulations of solid Acetarsol must be conducted inside a chemical fume hood to

prevent inhalation of the toxic dust.[8][9]

Place a weigh boat on an analytical balance inside the fume hood.

Carefully transfer the required amount of Acetarsol powder to the weigh boat using a clean

spatula. Avoid generating dust.

Once the desired amount is weighed, securely close the primary container of Acetarsol.

4. Solution Preparation:
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Place a beaker containing the desired solvent on a stir plate inside the fume hood.

Carefully add the weighed Acetarsol powder to the solvent.

Use a solvent-rinsed spatula to ensure the complete transfer of the compound.

Allow the solution to mix until the solid is fully dissolved.

5. Post-Procedure Decontamination:

Wipe down the spatula, weigh boat, and any other contaminated reusable equipment with an

appropriate solvent.

Dispose of contaminated disposable items (e.g., weigh boat, paper towels, gloves) as

hazardous waste.[10]

Wipe down the work surface of the fume hood.[7]

Wash hands thoroughly with soap and water after removing gloves.[3][9]

Protocol 2: Safe Disposal of Acetarsol Waste
All Acetarsol waste is considered hazardous and must be disposed of according to institutional

and local regulations.[3][5]

1. Waste Segregation:

Do not mix Acetarsol waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Maintain separate, clearly labeled waste containers for:

Solid Waste: Contaminated PPE, weigh boats, paper towels, and excess solid Acetarsol.

Liquid Waste: Unused or waste solutions containing Acetarsol.

2. Solid Waste Disposal:
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Collect all solid waste contaminated with Acetarsol in a dedicated, robust plastic bag or

container.

For materials with high contamination, double-bagging is recommended.[11]

The container must be sealed and clearly labeled with "Hazardous Waste," "Acetarsol," and

the associated hazard pictograms (e.g., toxicity, environmental hazard).[11]

Store the sealed container in a designated hazardous waste accumulation area.

3. Liquid Waste Disposal:

Collect all liquid waste containing Acetarsol in a compatible, leak-proof container (e.g., a

UN-labeled container).[11]

The container must be kept closed with a tight-fitting cap when not in use.[12]

Label the container clearly with "Hazardous Waste," the full chemical name "Acetarsol," and

the approximate concentration and volume.

Store the liquid waste container in secondary containment to prevent spills.

4. Arranging for Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of Acetarsol down the drain or in regular trash under any circumstances.[5]

[13] Arsenic compounds are highly toxic to aquatic life and must not enter the sewer system.

[1]

Mandatory Visualization
The following diagrams illustrate the necessary workflows for safely managing Acetarsol in the

laboratory.

Caption: Workflow for the safe handling of Acetarsol in a laboratory setting.
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Caption: Decision workflow for the proper disposal of Acetarsol waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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